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Compound of Interest

Compound Name:
4-Chloro-2-isopropyl-5-

methylpyrimidine

Cat. No.: B11816177

Get Quote

Executive Summary & Chemical Profile[1]
4-Chloro-2-isopropyl-5-methylpyrimidine (an analog of the Isocil or Diazinon intermediate

family) belongs to a class of electrophilic heteroaromatic halides. Unlike simple alkyl halides,

chloropyrimidines possess a specific reactivity profile that dictates their disposal: they are

prone to hydrolysis, generating hydrochloric acid (HCl) and the corresponding

hydroxypyrimidine.

Operational Warning: Improper disposal of this compound into general aqueous waste streams

can lead to delayed exotherms and pressure buildup in waste drums due to HCl generation.
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Property Specification / Behavior

Chemical Structure
Pyrimidine ring with Cl (C4), Isopropyl (C2),

Methyl (C5)

Reactivity Class Electrophilic Halide; Moisture Sensitive

Primary Hazard Corrosive (Skin/Eye); Respiratory Irritant

Disposal Stream
Halogenated Organic Waste (High BTU

Incineration)

Transport (Likely)
UN 3265 (Corrosive Liquid, Acidic, Organic,

N.O.S.)[1]

Incompatibility
Strong oxidizers, Strong bases, Water (slow

hydrolysis)

The Reactivity Factor: Why Standard Disposal Fails
Effective disposal requires understanding the mechanism of hazard.

The Hydrolysis Trap: The chlorine atom at the 4-position is activated by the nitrogen atoms in

the pyrimidine ring. Upon contact with water (even atmospheric moisture over time), the

following reaction occurs:

Consequence: If you place pure 4-chloro-2-isopropyl-5-methylpyrimidine into a sealed

drum containing aqueous waste, the slow release of HCl can pressurize the container,

leading to a potential rupture or acid spray upon opening.

Directive: Always segregate this chemical from aqueous waste unless it has been chemically

quenched and neutralized first.

Decision Logic & Workflow (Visualization)
The following decision tree outlines the operational flow for disposing of 4-Chloro-2-isopropyl-
5-methylpyrimidine, distinguishing between pure stock and reaction mixtures.
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Waste Identification:
4-Chloro-2-isopropyl-5-methylpyrimidine

Is the material Pure/Stock
or a Reaction Mixture?

PURE STOCK

Pure

REACTION MIXTURE

Mixture

DO NOT QUENCH
(Avoid Exotherm)

Dissolve in Compatible
Halogenated Solvent

(e.g., DCM, Chloroform)

Package in UN-Rated
HDPE or Glass Container

HALOGENATED WASTE STREAM
(Incineration)

Controlled Quench Required
(Ice/Water + Base)

Check pH
(Target pH 6-8)

Acidic (Add Base)

Phase Separation

Neutral

Organic Layer

AQUEOUS WASTE STREAM
(After Neutralization)

Aqueous Layer

Click to download full resolution via product page
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Figure 1: Operational decision tree for segregating and treating chloropyrimidine waste to

prevent incompatible mixing.

Detailed Disposal Protocols
Scenario A: Disposal of Pure Stock (Expired or Surplus)
Objective: Move the chemical to the incinerator without inducing reaction in the waste

container.

Container Selection: Use a UN-rated HDPE (High-Density Polyethylene) drum or a glass

bottle with a Teflon-lined cap. Avoid metal containers due to potential corrosion from residual

HCl.

Dilution (Optional but Recommended): If disposing of solids, dissolve in a minimal amount of

Dichloromethane (DCM) or Chloroform. This prevents the formation of "hot spots" in the

incinerator feed.

Labeling:

Primary Label: "Hazardous Waste - Halogenated Organic"

Constituents: "4-Chloro-2-isopropyl-5-methylpyrimidine, Dichloromethane"

Hazard Warnings: "Corrosive", "Toxic"

Segregation: Place in the Halogenated Solvents waste stream. Do not mix with oxidizers

(e.g., nitric acid) or strong bases.

Scenario B: Disposal of Reaction Mixtures
Objective: Neutralize active halides before they enter the waste stream.

Quenching:

Cool the reaction mixture to <5°C in an ice bath.

Slowly add water or saturated Sodium Bicarbonate (
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) solution. Note: Evolution of

gas indicates acid neutralization.

Phase Separation:

Extract the organic components into a halogenated solvent (e.g., DCM).

Organic Layer: Contains the chloropyrimidine residues. Dispose of as Halogenated

Organic Waste.

Aqueous Layer: Contains salts and neutralized acid. Check pH (aim for 6–9). Dispose of

as Aqueous Waste (if local regulations permit) or Aqueous Chemical Waste.

Verification:

Before sealing the waste container, ensure no further gas evolution is occurring.

Regulatory & Logistics Information
When preparing the manifest for a waste contractor (e.g., Veolia, Clean Harbors), use the

following classifications. Always verify with your specific SDS as isomer hazards can vary

slightly.

Proper Shipping Name: Corrosive liquid, acidic, organic, n.o.s. (4-Chloro-2-isopropyl-5-
methylpyrimidine)

UN Number:UN 3265 (Most common for this class)

Hazard Class: 8

Packing Group: II or III (Depending on corrosivity test data; assume II for safety).

RCRA Code (USA): Likely D002 (Corrosive) and potentially D022 (if Chloroform is used as

solvent).

Emergency Spill Response
In the event of a spill outside the fume hood:
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Evacuate & PPE: Evacuate the immediate area. Don PPE: Nitrile gloves (double gloved),

safety goggles, and a lab coat. If mist is present, respiratory protection (P100/Organic Vapor)

is required.

Containment: Surround the spill with an inert absorbent (Vermiculite or Sand). Do not use

paper towels (potential fire hazard if the chemical is highly reactive).

Neutralization:

If the spill is on the floor, apply a weak base (Soda Ash or Sodium Bicarbonate) to the

absorbent mix to neutralize any generated HCl.

Cleanup: Scoop the contaminated absorbent into a wide-mouth HDPE jar. Label as "Spill

Debris: Corrosive/Halogenated".

Decontamination: Wash the surface with a soap and water solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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